Cas no 1027513-74-1 ((4-Cyanophenyl) methyl cyanocarbonimidodithioate)

• Product Name: (4-Cyanophenyl) methyl cyanocarbonimidodithioate
• CAS No: 1027513-74-1
• MF: C₁₀H₇N₃S₂
• MW: 233.312678575516
• CID: 5024618
• Update Time: 2023-08-24

(4-Cyanophenyl) methyl cyanocarbonimidodithioate Chemical and Physical Properties

Names and Identifiers

• (4-Cyanophenyl) methyl cyanocarbonimidodithioate
• methyl (4-cyanophenyl) cyanocarbonimidodithioate

• Inchi： 1S/C10H7N3S2/c1-14-10(13-7-12)15-9-4-2-8(6-11)3-5-9/h2-5H,1H3/b13-10+
• InChI Key： CBFJUPIBHGXTSW-JLHYYAGUSA-N
• SMILES： S(/C(=N/C#N)/SC)C1C=CC(C#N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 3.2
• Topological Polar Surface Area: 111